Cas no 1806771-26-5 (3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1806771-26-5
• MF: C₉H₆F₇NO₂
• MW: 293.138267040253
• CID: 4813063
• Update Time: 2025-05-22

3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F7NO2/c1-18-5-2-4(3-10)7(19-9(14,15)16)17-6(5)8(11,12)13/h2H,3H2,1H3
• InChI Key： DVGKXWSPHVWUEG-UHFFFAOYSA-N
• SMILES： FCC1=C(N=C(C(F)(F)F)C(=C1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No 1806771-26-5, known as 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include multiple fluorinated substituents and a pyridine ring system. The presence of fluoromethyl, methoxy, trifluoromethoxy, and trifluoromethyl groups on the pyridine ring contributes to its distinctive electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The fluorinated substituents in the molecule are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

In addition to its pharmaceutical applications, 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has shown promise in materials science. Its electron-withdrawing groups make it a suitable candidate for use in organic electronics, particularly in the development of advanced materials for flexible electronics and optoelectronic devices. A study in *Advanced Materials* reported that incorporating this compound into polymer blends significantly improved their electrical conductivity without compromising mechanical properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and fluorination reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for industrial applications. The use of environmentally friendly reagents and catalytic systems has also been explored to align with green chemistry principles.

From an environmental perspective, understanding the fate and transport of 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in natural systems is crucial. Studies conducted by environmental chemists have shown that while the compound is stable under normal conditions, it undergoes degradation under specific abiotic conditions such as UV light exposure or high pH levels. These findings are essential for assessing its potential impact on ecosystems and guiding regulatory frameworks.

Looking ahead, the versatility of this compound suggests that it will continue to be a focal point in both academic research and industrial development. Its ability to serve as a building block for more complex molecules further underscores its importance in modern chemistry. As research progresses, it is anticipated that new applications will emerge, particularly in areas such as agrochemicals and advanced materials.

In conclusion, 3-(Fluoromethyl)-5-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No 1806771-26-5) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the advancement of science and technology.